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Compound of Interest

Compound Name:
4-Cyclopropoxy-3-methoxy-N,N-

dimethylbenzamide

CAS No.: 1243464-88-1

Cat. No.: B3225010

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide, with the Chemical Abstracts Service

(CAS) number 1243464-88-1, is a substituted benzamide derivative. This class of organic

compounds is of significant interest in medicinal chemistry and drug discovery due to the

diverse biological activities exhibited by its members. The benzamide moiety is a common

scaffold in a variety of pharmaceuticals, and the presence of the cyclopropoxy and methoxy

groups on the aromatic ring, along with the N,N-dimethylamido group, suggests that this

molecule may possess unique physicochemical properties and biological functions. This guide

provides a comprehensive overview of the available technical information for this compound,

including its properties, a proposed synthetic route, and potential areas of scientific

investigation.
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The fundamental physicochemical properties of a compound are critical for its application in

research and development, influencing factors such as solubility, absorption, and distribution.

While extensive experimental data for 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide
is not widely available in the public domain, the following table summarizes its known and

calculated properties.

Property Value Source

CAS Number 1243464-88-1 -

Molecular Formula C₁₃H₁₇NO₃ -

Molecular Weight 235.28 g/mol [1]

Appearance Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Solubility Not specified -

LogP (calculated) 1.42 [1]

Proposed Synthesis Workflow
While a specific, published synthetic protocol for 4-Cyclopropoxy-3-methoxy-N,N-
dimethylbenzamide has not been identified, a plausible and efficient synthesis can be

designed based on established organic chemistry principles for the formation of benzamides.

The following workflow outlines a logical synthetic pathway starting from commercially available

precursors.

Conceptual Synthesis Pathway
The proposed synthesis involves two key transformations: the formation of the cyclopropoxy

ether and the subsequent amidation of a carboxylic acid intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3225010/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-cyclopropoxy-3-methoxy-n-n-dimethylbenzamide
https://www.chemscene.com/product/1369821-27-1.html
https://www.chemscene.com/product/1369821-27-1.html
https://www.benchchem.com/product/b3225010/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-cyclopropoxy-3-methoxy-n-n-dimethylbenzamide
https://www.benchchem.com/product/b3225010/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-cyclopropoxy-3-methoxy-n-n-dimethylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3225010?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Hydroxy-3-methoxybenzoic acid

4-Cyclopropoxy-3-methoxybenzoic acid

Williamson Ether Synthesis
(e.g., K₂CO₃, DMF)

Cyclopropyl bromide 4-Cyclopropoxy-3-methoxybenzoyl chloride

Acid activation

Thionyl chloride (SOCl₂) or Oxalyl chloride
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide

Amidation

Dimethylamine (HN(CH₃)₂)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 4-Cyclopropoxy-3-methoxy-N,N-
dimethylbenzamide.

Step-by-Step Experimental Protocol (Hypothetical)
Step 1: Synthesis of 4-Cyclopropoxy-3-methoxybenzoic acid

Reaction Setup: To a solution of 4-hydroxy-3-methoxybenzoic acid in a polar aprotic solvent

such as N,N-dimethylformamide (DMF), add a suitable base, for instance, potassium

carbonate (K₂CO₃).

Alkylation: To the resulting mixture, add cyclopropyl bromide.

Reaction Conditions: Heat the reaction mixture at a temperature range of 60-80 °C and

monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up and Isolation: Upon completion, cool the reaction mixture and pour it into water.

Acidify with a dilute acid (e.g., 1M HCl) to precipitate the product. Filter the solid, wash with

water, and dry to obtain 4-cyclopropoxy-3-methoxybenzoic acid.

Step 2: Synthesis of 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide
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Acid Activation: Convert the carboxylic acid from Step 1 into a more reactive acyl chloride.

This can be achieved by reacting it with thionyl chloride or oxalyl chloride in an inert solvent

like dichloromethane (DCM) or toluene.

Amidation: In a separate flask, prepare a solution of dimethylamine in an appropriate solvent.

Cool this solution in an ice bath.

Reaction: Slowly add the freshly prepared 4-cyclopropoxy-3-methoxybenzoyl chloride to the

dimethylamine solution while maintaining the low temperature.

Work-up and Purification: After the reaction is complete, quench the reaction with water.

Extract the product with an organic solvent. Wash the organic layer with brine, dry it over an

anhydrous salt (e.g., Na₂SO₄), and concentrate it under reduced pressure. The crude

product can be purified by column chromatography on silica gel to yield the final product, 4-
Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide.

Potential Applications and Areas for Scientific
Investigation
The structural motifs present in 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide
suggest several avenues for research into its potential biological activities and applications.

Rationale for Potential Biological Activity
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Caption: Structural features contributing to the potential bioactivity of the compound.

The Benzamide Scaffold: Benzamides are a well-established class of compounds with a

broad range of pharmacological activities, including antipsychotic, antiemetic, and

gastroprokinetic effects. The amide linkage is a key hydrogen bonding motif that can interact

with various biological targets.

The Cyclopropyl Group: The inclusion of a cyclopropyl moiety is a common strategy in

medicinal chemistry. This small, rigid ring can enhance metabolic stability by blocking sites of

oxidation and can also improve binding affinity to target proteins through favorable

hydrophobic interactions.

Methoxy and N,N-Dimethyl Groups: These functional groups can influence the compound's

pharmacokinetic properties, such as solubility, lipophilicity, and ability to cross cell

membranes. The N,N-dimethyl group, in particular, can impact the molecule's conformation

and its interactions with biological receptors.

Given these structural features, 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide could

be investigated for a range of biological activities, including but not limited to its potential as a

modulator of G-protein coupled receptors (GPCRs), ion channels, or enzymes. Further

research is warranted to elucidate its specific molecular targets and therapeutic potential.

Safety and Handling
As specific safety data for 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide is not

available, it should be handled with the standard precautions for a novel chemical compound of

unknown toxicity.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Avoid inhalation of dust or vapors. Handle in a well-ventilated area, preferably in a

fume hood.

Storage: Store in a tightly sealed container in a cool, dry place.
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4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide is a chemical entity with potential for

further investigation in the fields of medicinal chemistry and drug discovery. While publicly

available data is currently limited, its structural features suggest that it may possess interesting

biological properties. The proposed synthetic pathway provides a viable route for its

preparation, enabling further studies to unlock its full scientific potential. It is the hope of the

author that this technical guide will serve as a valuable resource for researchers embarking on

the study of this and related novel compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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